3,5-Dimethyl-1-(carbethoxymethylene)cyclohexane

• Molecular Formula: C12H20O2
• Molecular Weight: 196.29 g/mol
• IUPAC Name: ethyl 2-(3,5-dimethylcyclohexylidene)acetate
• InChI: InChI=1S/C12H20O2/c1-4-14-12(13)8-11-6-9(2)5-10(3)7-11/h8-10H,4-7H2,1-3H3
• InChI Key: LOIOUEKABHAYLF-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C=C1CC(CC(C1)C)C

Description

3,5-Dimethyl-1-(carbethoxymethylene)cyclohexane is a useful research compound. Its molecular formula is C12H20O2 and its molecular weight is 196.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

85 g of dry toluene are added to a round flask which is fitted with a stirrer, thermometer, dropping funnel and reflux condenser. Under a nitrogen atmosphere there are now introduced 17.2 g of sodium in small portions and the mixture is heated to boiling. After dissolution of the sodium (after about 3 hours), the mixture is cooled to 20° C. and there is slowly added dropwise thereto (during about 11/2 hours) a mixture of 219 g of ethyl diethylphosphonoacetate, 95 g of 3,5-dimethyl-cyclohexanone and 220 g of dry toluene. The temperature is held between 25° and 30° C. The mixture is stirred at this temperature for a further 2 days and thereupon poured on to 400 g of ice, extracted with toluene, washed neutral and concentrated. The residue is distilled over a Widmer column and thus yields 110 g of ethyl 3,5-dimethyl-cyclohexylideneacetate.